Cas no 902624-31-1 (7-benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 902624-31-1
• MF: C₂₄H₁₆FNO₄
• MW: 401.386549949646
• CID: 5493734
• PubChem ID: 20864606
• Update Time: 2025-07-15

7-benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-benzoyl-5-(4-fluorobenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
• F3168-1163
• CCG-132760
• 902624-31-1
• 7-benzoyl-5-[(4-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
• 7-benzoyl-5-[(4-fluorophenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• AKOS001830615
• 7-benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

• Inchi： 1S/C24H16FNO4/c25-17-8-6-15(7-9-17)12-26-13-19(23(27)16-4-2-1-3-5-16)24(28)18-10-21-22(11-20(18)26)30-14-29-21/h1-11,13H,12,14H2
• InChI Key： DKQMSIZXVRQNKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=C3C(=CC1=2)OCO3)=O

Computed Properties

• Exact Mass: 401.10633615g/mol
• Monoisotopic Mass: 401.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 7-benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

Introduction to 7-Benzoyl-5-(4-Fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 902624-31-1)

7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one, with the CAS number 902624-31-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as quinolines, which are widely studied for their diverse biological activities and potential therapeutic applications.

The structure of 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one is characterized by a quinoline core functionalized with a benzoyl group at the 7-position and a 4-fluorophenylmethyl substituent at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The benzoyl group enhances the compound's lipophilicity and stability, while the fluorine atom in the 4-fluorophenylmethyl substituent can influence its binding affinity and metabolic profile.

Recent studies have highlighted the potential of 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has also shown promise as an anti-inflammatory agent. A study published in the Inflammation Research journal demonstrated that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one have been extensively studied to optimize its therapeutic potential. Research conducted by a team at the University of California found that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been shown to have low toxicity in preclinical studies, which is a crucial factor for its development as a drug candidate.

The synthetic route for 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. A detailed synthetic protocol published in the Tetrahedron Letters describes a multi-step process that includes the formation of the quinoline core through a Povarov reaction followed by functionalization with the benzoyl and 4-fluorophenylmethyl groups. This protocol has been validated by several research groups and is considered a robust method for large-scale synthesis.

The biological activity of 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has also been explored using advanced techniques such as X-ray crystallography and molecular docking studies. These studies have provided insights into the molecular interactions between this compound and its target proteins. For instance, molecular docking simulations have revealed that this molecule binds to specific sites on enzymes involved in neurodegeneration and inflammation with high affinity. This information is valuable for rational drug design and optimization.

In conclusion, 7-Benzoyl-5-(4-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 902624-31-1) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its neuroprotective and anti-inflammatory properties have been validated through rigorous preclinical studies, and ongoing research continues to uncover new applications and mechanisms of action. As research progresses, this compound may play a significant role in addressing unmet medical needs in various therapeutic areas.